N-cyclopentyl-2-(piperazin-1-yl)propanamide dihydrochloride

• IUPAC Name: N-cyclopentyl-2-piperazin-1-ylpropanamide;dihydrochloride
• InChI: InChI=1S/C12H23N3O.2ClH/c1-10(15-8-6-13-7-9-15)12(16)14-11-4-2-3-5-11;;/h10-11,13H,2-9H2,1H3,(H,14,16);2*1H
• InChI Key: CBSJXGSFJRINRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCCC1)N2CCNCC2.Cl.Cl
• Molecular Formula: C12H25Cl2N3O
• Molecular Weight: 298.25 g/mol

Description

N-cyclopentyl-2-(piperazin-1-yl)propanamide dihydrochloride, also known as CP-25, is a synthetic compound with a wide range of applications in scientific research. It has been used in the study of mechanisms of action, biochemical and physiological effects, and lab experiments. In

Scientific Research Applications

N-cyclopentyl-2-(piperazin-1-yl)propanamide dihydrochloride has been widely used in scientific research due to its ability to modulate the activity of various enzymes, receptors, and ion channels. It has been used to study the pharmacology of various drugs, such as opioids, cannabinoids, and psychostimulants. It has also been used in the study of pain, inflammation, and anxiety.

Mechanism of Action

N-cyclopentyl-2-(piperazin-1-yl)propanamide dihydrochloride acts as an agonist at the mu-opioid receptor and as an antagonist at the kappa-opioid receptor. It has also been found to modulate the activity of other receptors and ion channels, such as the NMDA receptor, the 5-HT3 receptor, and the TRPV1 receptor.
Biochemical and Physiological Effects
N-cyclopentyl-2-(piperazin-1-yl)propanamide dihydrochloride has been found to produce a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation, as well as to produce anxiolytic effects. It has also been found to modulate the activity of various neurotransmitters, such as serotonin, dopamine, and glutamate.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-2-(piperazin-1-yl)propanamide dihydrochloride has several advantages for use in lab experiments. It is relatively stable and can be stored at room temperature. It is also easy to synthesize and can be used at low concentrations. However, it is not suitable for use in animal models due to its low bioavailability and short half-life.

Future Directions

The future directions of N-cyclopentyl-2-(piperazin-1-yl)propanamide dihydrochloride are numerous. It could be used to study the pharmacology of various drugs, such as opioids, cannabinoids, and psychostimulants. It could also be used to study the mechanism of action of various receptors and ion channels, such as the NMDA receptor, the 5-HT3 receptor, and the TRPV1 receptor. Additionally, it could be used to study the biochemical and physiological effects of various drugs, such as pain, inflammation, and anxiety. Finally, it could be used to develop novel therapeutic agents for the treatment of various diseases, such as pain, inflammation, and anxiety.

Synthesis Methods

N-cyclopentyl-2-(piperazin-1-yl)propanamide dihydrochloride is synthesized through a condensation reaction of N-cyclopentyl-2-piperazin-1-ylpropanamide and hydrochloric acid. The reaction takes place at room temperature and is catalyzed by a base, such as pyridine, triethylamine, or sodium hydroxide. The reaction yields a white solid, which is then purified and crystallized to obtain the desired compound.